Cas no 1261764-29-7 (Methyl 3-methyl-2-(trifluoromethoxy)benzoate)

• Product Name: Methyl 3-methyl-2-(trifluoromethoxy)benzoate
• CAS No: 1261764-29-7
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 4987887
• Update Time: 2025-10-24

Methyl 3-methyl-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methyl-2-(trifluoromethoxy)benzoate

• Inchi： 1S/C10H9F3O3/c1-6-4-3-5-7(9(14)15-2)8(6)16-10(11,12)13/h3-5H,1-2H3
• InChI Key： MCGFPVFRMHZAJS-UHFFFAOYSA-N
• SMILES： FC(OC1C(C(=O)OC)=CC=CC=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5

Additional information on Methyl 3-methyl-2-(trifluoromethoxy)benzoate

Recent Advances in the Study of Methyl 3-methyl-2-(trifluoromethoxy)benzoate (CAS: 1261764-29-7) in Chemical Biology and Pharmaceutical Research

Methyl 3-methyl-2-(trifluoromethoxy)benzoate (CAS: 1261764-29-7) is a fluorinated aromatic ester that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its trifluoromethoxy and methyl ester functional groups, exhibits unique physicochemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its role as a building block for novel pharmaceuticals, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key areas of research involving Methyl 3-methyl-2-(trifluoromethoxy)benzoate is its utility in the synthesis of small-molecule inhibitors targeting specific enzymes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of potent inhibitors for serine hydrolases, a class of enzymes implicated in various inflammatory and metabolic disorders. The trifluoromethoxy group was found to enhance the binding affinity of these inhibitors by forming favorable interactions with hydrophobic pockets in the enzyme active site.

In addition to its role in enzyme inhibition, Methyl 3-methyl-2-(trifluoromethoxy)benzoate has been investigated for its potential in modulating G-protein-coupled receptors (GPCRs). A recent preprint on bioRxiv highlighted its use in the design of selective agonists for the adenosine A_2A receptor, a target of interest for neurodegenerative diseases such as Parkinson's. The compound's ability to improve blood-brain barrier penetration, attributed to its lipophilic trifluoromethoxy group, was a notable finding in this study.

Another emerging application of Methyl 3-methyl-2-(trifluoromethoxy)benzoate is in the field of prodrug development. Researchers have leveraged its ester functionality to create prodrugs with improved pharmacokinetic profiles. A 2024 study in ACS Chemical Biology reported the successful conversion of this compound into a prodrug of a poorly soluble antiviral agent, resulting in enhanced oral bioavailability and sustained release properties. This approach could pave the way for more effective formulations of challenging drug candidates.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of Methyl 3-methyl-2-(trifluoromethoxy)benzoate. Recent advancements in flow chemistry, as described in a 2023 Organic Process Research & Development article, have addressed some of these issues by enabling more efficient and scalable production methods. These innovations are expected to facilitate broader adoption of this compound in industrial and academic research settings.

In conclusion, Methyl 3-methyl-2-(trifluoromethoxy)benzoate (CAS: 1261764-29-7) represents a versatile and valuable tool in modern chemical biology and pharmaceutical research. Its unique structural features and demonstrated utility in drug design underscore its potential to contribute to the development of next-generation therapeutics. Future research directions may include further optimization of its synthetic routes, exploration of additional biological targets, and investigation of its metabolites for safety and efficacy profiles.